Cas no 1251924-76-1 (Tert-butyl 2-hydroxy-2-(trifluoromethyl)-7-azaspiro[3.5]nonane-7-carboxylate)

• Product Name: Tert-butyl 2-hydroxy-2-(trifluoromethyl)-7-azaspiro[3.5]nonane-7-carboxylate
• CAS No: 1251924-76-1
• MF: C₁₄H₂₂F₃NO₃
• MW: 309.324594974518
• MDL: MFCD16990788
• CID: 5231796
• Update Time: 2026-03-07

Tert-butyl 2-hydroxy-2-(trifluoromethyl)-7-azaspiro[3.5]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-hydroxy-2-(trifluoromethyl)-7-azaspiro[3.5]nonane-7-carboxylate
• tert-butyl2-hydroxy-2-(trifluoromethyl)-7-azaspiro[3.5]nonane-7-carboxylate
• 2-Hydroxy-2-trifluoromethyl-7-aza-spiro[3.5]nonane-7-carboxylic acid tert-butyl ester
• Tert-butyl 2-hydroxy-2-(trifluoromethyl)-7-azaspiro[3.5]nonane-7-carboxylate

• MDL： MFCD16990788
• Inchi： 1S/C14H22F3NO3/c1-11(2,3)21-10(19)18-6-4-12(5-7-18)8-13(20,9-12)14(15,16)17/h20H,4-9H2,1-3H3
• InChI Key： SRWMBKLQRIYBBO-UHFFFAOYSA-N
• SMILES： FC(C1(CC2(CCN(C(=O)OC(C)(C)C)CC2)C1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 412
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8

Additional information on Tert-butyl 2-hydroxy-2-(trifluoromethyl)-7-azaspiro[3.5]nonane-7-carboxylate

Comprehensive Guide to Tert-butyl 2-hydroxy-2-(trifluoromethyl)-7-azaspiro[3.5]nonane-7-carboxylate (CAS No. 1251924-76-1)

Tert-butyl 2-hydroxy-2-(trifluoromethyl)-7-azaspiro[3.5]nonane-7-carboxylate (CAS No. 1251924-76-1) is a specialized spirocyclic compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique 7-azaspiro[3.5]nonane core, which is increasingly studied for its structural diversity and bioactivity. The presence of a trifluoromethyl group and a tert-butyl ester enhances its stability and reactivity, making it a valuable intermediate in drug discovery.

The growing interest in spirocyclic compounds like Tert-butyl 2-hydroxy-2-(trifluoromethyl)-7-azaspiro[3.5]nonane-7-carboxylate is driven by their applications in central nervous system (CNS) drug development and catalysis. Researchers are exploring its role in modulating neurotransmitter receptors, a hot topic in neuroscience. Additionally, its trifluoromethyl group aligns with the trend of incorporating fluorinated motifs into bioactive molecules to improve metabolic stability and binding affinity.

From a synthetic chemistry perspective, CAS No. 1251924-76-1 serves as a versatile building block for heterocyclic chemistry. Its 7-azaspiro[3.5]nonane scaffold is particularly attractive for constructing rigid three-dimensional structures, which are crucial in fragment-based drug design. The compound’s hydroxyl group also allows for further derivatization, enabling the creation of libraries for high-throughput screening.

Market trends indicate rising demand for trifluoromethylated spirocycles due to their prominence in kinase inhibitors and GPCR-targeted therapies. A 2023 industry report highlighted that fluorine-containing pharmaceuticals account for over 30% of newly approved drugs, underscoring the relevance of compounds like Tert-butyl 2-hydroxy-2-(trifluoromethyl)-7-azaspiro[3.5]nonane-7-carboxylate. Its CAS No. 1251924-76-1 is frequently searched in databases like SciFinder and Reaxys, reflecting its utility in medicinal chemistry.

For laboratory handling, this compound exhibits excellent solubility in polar aprotic solvents (e.g., DMSO, DMF), a property critical for automated synthesis platforms. Its stability under ambient conditions makes it suitable for long-term storage, addressing a common pain point in industrial R&D. Recent patents involving similar azaspiro derivatives suggest potential applications in neurodegenerative disease treatment, a field garnering substantial investment.

Environmental and regulatory aspects of Tert-butyl 2-hydroxy-2-(trifluoromethyl)-7-azaspiro[3.5]nonane-7-carboxylate comply with REACH and FDA guidelines for research chemicals. Unlike some fluorinated compounds, it doesn’t fall under PBT (Persistent, Bioaccumulative, Toxic) classifications, easing logistical challenges. This aligns with the pharmaceutical industry’s shift toward greener fluorination methods, a key discussion point at the 2024 ACS Green Chemistry Conference.

Analytical characterization of CAS 1251924-76-1 typically involves NMR (1H/13C/19F), HRMS, and HPLC purity analysis. The 19F NMR signal around -70 ppm serves as a distinctive marker, while the spirocyclic proton environment produces characteristic splitting patterns. These features are invaluable for quality control in contract manufacturing organizations (CMOs) supplying this intermediate.

Future research directions may explore the compound’s utility in PROTACs (Proteolysis Targeting Chimeras), an emerging modality in targeted protein degradation. The tert-butyloxycarbonyl (Boc) group offers orthogonal protection for nitrogen, facilitating sequential functionalization—a strategy gaining traction in DNA-encoded library synthesis. Such applications position Tert-butyl 2-hydroxy-2-(trifluoromethyl)-7-azaspiro[3.5]nonane-7-carboxylate at the forefront of next-generation drug discovery tools.